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Abstract

This technical guide provides a comprehensive overview of the core properties of 3-Hydroxy-
4-methoxybenzyl alcohol (also known as isovanillyl alcohol). The document details its
chemical and physical characteristics, spectroscopic data, synthesis and reactions, and
biological activities. Special emphasis is placed on its role as a metabolite of vanillic acid and
its inhibitory effects on aldehyde oxidase and cellular dehydrogenases. This guide is intended
to be a valuable resource for researchers and professionals in drug development and related
scientific fields, offering detailed experimental insights and structured data presentation.

Chemical and Physical Properties

3-Hydroxy-4-methoxybenzyl alcohol is a substituted benzyl alcohol with the chemical
formula CsH100s.[1][2] It is a solid at room temperature and presents as a metabolite of vanillic
acid.[1]

Table 1: Physical and Chemical Properties of 3-Hydroxy-4-methoxybenzyl Alcohol
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Property Value Reference(s)
5-(hydroxymethyl)-2-
IUPAC Name (hydroxymethyl [2]
methoxyphenol
Isovanillyl alcohol, 4-Methoxy-
Synonyms [2][3]
3-hydroxy benzyl alcohol
CAS Number 4383-06-6 [2][4]
Molecular Formula CsH1003 [1112114]
Molecular Weight 154.16 g/mol [1][2]
Melting Point 135-137 °C [3]
Appearance Solid [3]
SMILES COclccc(CO)cclO [1]
1S/C8H1003/c1-11-8-3-2-6(5-
InChl 9)4-7(8)10/h2-4,9- [2]
10H,5H2,1H3
WHKRHBLAJFYZKF-
InChlKey [4]

UHFFFAOYSA-N

Spectroscopic Data

The structural elucidation of 3-Hydroxy-4-methoxybenzyl alcohol is supported by various

spectroscopic techniques.

Table 2: Spectroscopic Data for 3-Hydroxy-4-methoxybenzyl Alcohol
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Technique Data Highlights Reference(s)

Spectra available, detailed
1H NMR assignments pending further [2]

literature review.

Spectra available, detailed
13C NMR assignments pending further [2][5]

literature review.

Spectra available, key
stretches expected for O-H, C-

FTIR : N [2][4]
H (aromatic and aliphatic), C-

O, and C=C bonds.

Molecular ion peak consistent
with the molecular weight.

Mass Spectrometry _ [2][61[7]
Fragmentation patterns can

differentiate it from its isomers.

Synthesis and Reactions
Synthesis from Isovanillin

A common laboratory-scale synthesis of 3-Hydroxy-4-methoxybenzyl alcohol involves the
reduction of isovanillin (3-hydroxy-4-methoxybenzaldehyde).

Experimental Protocol: Reduction of Isovanillin

e Dissolution: Dissolve isovanillin in a suitable alcoholic solvent, such as ethanol, in a round-
bottom flask equipped with a magnetic stirrer.

e Reduction: Cool the solution in an ice bath. Add sodium borohydride (NaBHa4) portion-wise to
the stirred solution. The molar ratio of NaBHa4 to isovanillin should be sufficient to ensure
complete reduction (typically 1.5 to 2 equivalents).

e Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) until all the starting material (isovanillin) is consumed.
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e Quenching and Extraction: Carefully add a saturated solution of sodium chloride to quench
the excess NaBHa. Extract the product into an organic solvent such as ethyl acetate.

« Purification: Dry the combined organic extracts over anhydrous magnesium sulfate, filter,
and evaporate the solvent under reduced pressure. The crude product can be further purified
by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 3-
Hydroxy-4-methoxybenzyl alcohol.

Saturated NaCl (aq)

Sodium Borohydride
in Ethanol

. I 1 . -
Reduction : Alkoxyborate Intermediate : Hydrolysis (Quench) _ | 3-Hydroxy-4-methoxybenzyl | | _ xtractlpn & )
L ! N d d

alcohol

Click to download full resolution via product page

Caption: Synthetic workflow for 3-Hydroxy-4-methoxybenzyl alcohol.

Oxidation Reaction

3-Hydroxy-4-methoxybenzyl alcohol can be oxidized to prepare other compounds of interest.
For instance, it is used in the preparation of 2-hydroxymethyl-5-methoxy-2,5-cyclohexadiene-
1,4-dione through oxidation with Fremy's salt.[3]

Biological Activity and Pathways

3-Hydroxy-4-methoxybenzyl alcohol is recognized as a metabolite of vanillic acid and
exhibits inhibitory activity against certain enzymes.[1]

Vanillic Acid Metabolic Pathway
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Vanillic acid can be metabolized through various pathways in different organisms. One such
pathway involves the reduction of vanillic acid to vanillin, which can then be further reduced to
vanillyl alcohol. In some pathways, vanillic acid can be converted to 3-Hydroxy-4-
methoxybenzyl alcohol.

Vanillic Acid

Reduction Oxidative
Decarboxylation
Vanillin Methoxyhydroquinone

3-Hydroxy-4-methoxybenzyl alcohol

Click to download full resolution via product page

Caption: Simplified metabolic pathways of vanillic acid.

Enzyme Inhibition

3-Hydroxy-4-methoxybenzyl alcohol has been shown to inhibit the activity of aldehyde
oxidase and cellular dehydrogenases.[1]

Aldehyde Oxidase Inhibition: Aldehyde oxidases are molybdo-flavoenzymes that catalyze the
oxidation of aldehydes and various N-heterocyclic compounds.[8][9] The inhibition of this
enzyme can have significant implications in drug metabolism.

Experimental Protocol: Aldehyde Oxidase Inhibition Assay

A typical in vitro assay to determine the inhibitory potential of a compound against aldehyde
oxidase involves the following steps:
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o Preparation of Reagents: Prepare a buffered solution (e.g., potassium phosphate buffer, pH
7.4) containing the aldehyde oxidase enzyme source (e.g., human liver cytosol), a probe
substrate (e.g., phthalazine), and the test inhibitor (3-Hydroxy-4-methoxybenzyl alcohol)
at various concentrations.[10]

¢ |ncubation: Incubate the reaction mixture at 37°C.

o Reaction Termination and Analysis: After a specific time, terminate the reaction (e.g., by
adding a strong acid). Analyze the formation of the metabolite from the probe substrate using
a suitable analytical method, such as LC-MS/MS.[11]

o Data Analysis: Determine the rate of metabolite formation at each inhibitor concentration and
calculate the ICso value, which represents the concentration of the inhibitor required to
reduce the enzyme activity by 50%.

Assay Components

3-Hydroxy-4-methoxybenzyl
alcohol (Test Compound)

Probe Substrate o Ana o
(e.g., Phthalazine) Incubate at 37°C of Metabolite IC50 Determination

Aldehyde Oxidase
(Human Liver Cytosol)

Click to download full resolution via product page
Caption: Workflow for an aldehyde oxidase inhibition assay.

Safety and Handling

3-Hydroxy-4-methoxybenzyl alcohol is associated with certain hazards and should be
handled with appropriate safety precautions.
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Table 3: GHS Hazard Information for 3-Hydroxy-4-methoxybenzyl Alcohol

Hazard Statement Description Reference(s)
H315 Causes skin irritation [2]
H319 Causes serious eye irritation [2]
H335 May cause respiratory irritation  [2]

Handling Recommendations:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

» Use in a well-ventilated area or under a fume hood.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
¢ Wash hands thoroughly after handling.

» Store in a cool, dry, and well-ventilated place.

Conclusion

3-Hydroxy-4-methoxybenzyl alcohol is a compound with well-defined chemical and physical
properties. Its synthesis from readily available starting materials and its role as a metabolite
and enzyme inhibitor make it a subject of interest for researchers in medicinal chemistry and
drug metabolism. This guide provides a foundational understanding of its core properties,
offering a starting point for further investigation and application in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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